Cas no 628-29-5 (butyl methyl sulphide)

butyl methyl sulphide Properties

Names and Identifiers

• butyl methyl sulphide
• n-Butyl methyl sulphide
• Butylmethylsulfide
• Methyl n-butyl sulphide
• n-Butyl methyl sulfide
• 1-methylsulfanylbutane
• METHY BUTYL SULFIDE
• Methyl-n-butylsulfide
• Methyl-n-butylsulfideneat
• 2-thiahexane
• butyl methyl sulfide
• +Expand

• MDL： MFCD00015256
• InChIKey： WCXXISMIJBRDQK-UHFFFAOYSA-N
• Inchi： 1S/C5H12S/c1-3-4-5-6-2/h3-5H2,1-2H3
• SMILES： CCCCSC
• BRN： 1730959

Computed Properties

• Exact Mass: 104.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 104.065971
• Heavy Atom Count: 6
• Complexity: 19.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 2.14950
• PSA: 25.30000
• Refractive Index: 1.4621
• Boiling Point: 123°C
• Melting Point: -97.85°C
• Flash Point: 20°C
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 0,85 g/cm3

butyl methyl sulphide Security Information

• Symbol: GHS02
• Safety Term：3
• Safety Instruction： S16-S23-S33
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Hazardous Material transportation number：1993
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11
• TSCA：Yes
• HazardClass：3

butyl methyl sulphide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%